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Compound of Interest

Methyl 3-(4-
Compound Name:
bromomethyl)cinnamate

Cat. No.: B123132

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of Methyl 3-(4-
bromomethyl)cinnamate, a compound that requires careful management due to its potential
hazards. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Key Safety and Hazard Information

Methyl 3-(4-bromomethyl)cinnamate is a white to slightly pale yellow crystalline powder.[1] It
is classified as a substance that causes skin and serious eye irritation.[1] All personnel
handling this compound should be thoroughly familiar with its properties and the associated
safety precautions.
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Property Data

Appearance White - Slightly pale yellow crystal/powder
CAS Number 946-99-6

Molecular Formula C11H11BrO2

Molecular Weight 255.11 g/mol

Melting Point 60°C

Boiling Point 163°C /0.01kPa

Primary Hazards Causes skin irritation, serious eye irritation

_ _ Protective gloves, eye protection/face
Personal Protective Equipment (PPE) ] ) )
protection, protective clothing

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of Methyl 3-(4-
bromomethyl)cinnamate. This procedure should be carried out in a designated and well-
ventilated area, preferably within a chemical fume hood.

1. Personal Protective Equipment (PPE) and Preparation:

» Don appropriate PPE: Before handling the chemical, ensure you are wearing chemical-
resistant gloves (e.g., nitrile), safety goggles with side shields or a face shield, and a lab
coat.[1][2]

o Prepare the disposal area: Ensure the designated disposal area is clean and free of
incompatible materials, particularly strong oxidizing agents.[3] Have spill control materials
readily available.

2. Waste Collection:

e Solid Waste: Carefully sweep any solid Methyl 3-(4-bromomethyl)cinnamate into a clearly
labeled, sealable hazardous waste container.[1] Avoid creating dust.
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Contaminated Materials: Any materials that have come into contact with the chemical, such
as weighing paper, gloves, and paper towels, must also be placed in the designated
hazardous waste container.

Unused Product: Unwanted or expired Methyl 3-(4-bromomethyl)cinnamate should be
kept in its original or a compatible, tightly sealed container.[2]

. Labeling and Storage of Waste:

Proper Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the
full chemical name "Methyl 3-(4-bromomethyl)cinnamate,” and the associated hazards
(e.g., "lrritant™).

Secure Storage: Store the sealed waste container in a designated, secure, and well-
ventilated hazardous waste accumulation area, away from general laboratory traffic and
incompatible materials.[2] The storage area should be cool and dark.[1]

. Final Disposal:

Engage a Licensed Waste Disposal Contractor: The final disposal of the collected hazardous
waste must be handled by a licensed and certified hazardous waste disposal company.[2][4]

Follow all Regulations: Ensure that all local, state, and federal regulations for hazardous
waste disposal are strictly followed.[1] Some regulations may permit incineration in an
approved facility equipped with an afterburner and scrubber.[1]

. Decontamination:

Clean the Area: Thoroughly decontaminate the work area and any equipment used in the
disposal process with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap
and water.

Wash Hands: Wash hands thoroughly with soap and water after completing the disposal
procedure.[1][2]

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b123132?utm_src=pdf-body
https://sds.fluorochem.co.uk/eng/sds_F076754_en.pdf
https://www.benchchem.com/product/b123132?utm_src=pdf-body
https://sds.fluorochem.co.uk/eng/sds_F076754_en.pdf
https://www.tcichemicals.com/BE/en/sds/M2816_EU_6N.pdf
https://sds.fluorochem.co.uk/eng/sds_F076754_en.pdf
https://www.sigmaaldrich.com/TW/fr/sds/aldrich/w269816?userType=undefined
https://www.tcichemicals.com/BE/en/sds/M2816_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2816_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2816_EU_6N.pdf
https://sds.fluorochem.co.uk/eng/sds_F076754_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Start: Identify Need for Disposal

:

Step 1: Don Personal Protective
Equipment (PPE)

'

Step 2: Collect Waste in Labeled
Hazardous Waste Container

'

Step 3: Securely Store Waste in
Designated Accumulation Area

Step 4: Arrange for Pickup by
Licensed Waste Disposal Contractor

Step 5: Decontaminate Work Area
and Wash Hands

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methyl 3-(4-bromomethyl)cinnamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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